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Compound of Interest

Compound Name: (Methyl(diphenyl)silyl)formic acid

Cat. No.: B3111626

Technical Guide: (Methyl(diphenyl)silyl)formic
acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (Methyl(diphenyl)silyl)formic
acid, a silicon-containing carboxylic acid. The document details its chemical properties, a
representative synthetic protocol, and relevant data for research and development applications.

Core Compound Data

All quantitative data for (Methyl(diphenyl)silyl)formic acid is summarized in the table below
for easy reference.
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Property Value Citation
Molecular Formula C14H140:2Si [1][2]13]
Molecular Weight 242.35 g/mol [2]

CAS Number 18414-58-9 [11[21[3]
Melting Point 133-136 °C [1]
IUPAC Name ;ncei:;hyldiphenylsilanecarboxylic o
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Synthetic Workflow

The following diagram illustrates a representative workflow for the synthesis of a-silyl carboxylic
acids, based on general methods described in the literature.
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Caption: A generalized workflow for the synthesis of (Methyl(diphenyl)silyl)formic acid.
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Experimental Protocols

While a specific protocol for (Methyl(diphenyl)silyl)formic acid is not readily available in the
cited literature, a representative synthesis can be adapted from general methods for preparing
a-silyl carboxylic acids. The following is a plausible experimental protocol.

Synthesis of (Methyl(diphenyl)silyl)formic acid

This procedure is based on the carboxylation of a silyl anion generated from the corresponding
silane.

Materials:

e Diphenylmethylsilane

e Anhydrous tetrahydrofuran (THF)

e n-Butyllithium (n-BuLi) in hexanes

e Dry carbon dioxide (COz) gas or dry ice

e 1 M Hydrochloric acid (HCI)

e Anhydrous sodium sulfate (Na2S0a4)

o Organic solvents for extraction and purification (e.g., diethyl ether, hexanes, ethyl acetate)
Procedure:

e Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, a nitrogen inlet, and a septum is charged with diphenylmethylsilane
and anhydrous THF under a nitrogen atmosphere. The solution is cooled to -78 °C using a
dry ice/acetone bath.

o Deprotonation: n-Butyllithium solution is added dropwise to the stirred solution via the
dropping funnel over 30 minutes. The reaction mixture is stirred at -78 °C for an additional 2
hours to ensure the complete formation of the silyl anion.
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o Carboxylation: A stream of dry carbon dioxide gas is bubbled through the solution for 1 hour,
or the reaction mixture is poured over an excess of crushed dry ice. The reaction is allowed
to slowly warm to room temperature overnight.

o Workup and Extraction: The reaction is quenched by the slow addition of 1 M HCI until the
agueous layer is acidic. The mixture is transferred to a separatory funnel, and the aqueous
layer is extracted three times with diethyl ether. The combined organic layers are washed
with brine, dried over anhydrous sodium sulfate, and filtered.

 Purification: The solvent is removed under reduced pressure to yield the crude product. The
crude (Methyl(diphenyl)silyl)formic acid can be purified by recrystallization from a suitable
solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel.

Characterization:

The purified product should be characterized by standard analytical techniques:

'H NMR and 3C NMR: To confirm the chemical structure and purity.

FT-IR Spectroscopy: To identify the characteristic C=0 and O-H stretches of the carboxylic
acid and the Si-Ph and Si-Me bonds.

Mass Spectrometry: To determine the molecular weight and fragmentation pattern.

Melting Point Analysis: To assess the purity of the crystalline product.

Applications and Further Research

Organosilicon compounds are of increasing interest in medicinal chemistry and drug design.
The replacement of a carbon atom with a silicon atom (a "sila-substitution") can modulate a
molecule's physicochemical properties, such as lipophilicity, metabolic stability, and bond
angles, which in turn can influence its biological activity.

(Methyl(diphenyl)silyl)formic acid serves as a building block for introducing the
methyldiphenylsilyl moiety into more complex molecules. Further research could explore the
synthesis of derivatives and their evaluation in biological assays to investigate their potential as
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therapeutic agents. As of now, specific signaling pathways or drug development applications for
this particular compound are not extensively documented in publicly available literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3111626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

